Cas no 1780816-18-3 (2-(methylamino)-1-(4-methylthiophen-3-yl)ethan-1-ol)

• Product Name: 2-(methylamino)-1-(4-methylthiophen-3-yl)ethan-1-ol
• CAS No: 1780816-18-3
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 6349305
• PubChem ID: 84766076
• Update Time: 2025-10-31

2-(methylamino)-1-(4-methylthiophen-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(4-methylthiophen-3-yl)ethan-1-ol
• 1780816-18-3
• EN300-1749427

• Inchi： 1S/C8H13NOS/c1-6-4-11-5-7(6)8(10)3-9-2/h4-5,8-10H,3H2,1-2H3
• InChI Key： KJGKWZPNAKHBIQ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C(CNC)O

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.5Ų

Additional information on 2-(methylamino)-1-(4-methylthiophen-3-yl)ethan-1-ol

Comprehensive Overview of 2-(Methylamino)-1-(4-methylthiophen-3-yl)ethan-1-ol (CAS No. 1780816-18-3)

2-(Methylamino)-1-(4-methylthiophen-3-yl)ethan-1-ol (CAS No. 1780816-18-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of amino alcohols, which are known for their versatility in drug development and material science. The presence of both a methylamino group and a 4-methylthiophen moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for 2-(Methylamino)-1-(4-methylthiophen-3-yl)ethan-1-ol has increased, particularly in the context of drug discovery and medicinal chemistry. Researchers are exploring its potential as a building block for central nervous system (CNS) therapeutics, given its structural similarity to other bioactive molecules. The compound's ability to interact with neurotransmitter receptors has sparked interest in its use for developing treatments for neurological disorders, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, CAS No. 1780816-18-3 is often discussed in forums and publications focusing on heterocyclic compounds and amine derivatives. Its synthesis typically involves multi-step organic reactions, including reductive amination and thiophene ring functionalization. These processes are frequently optimized to improve yield and purity, addressing common challenges in organic synthesis. The compound's stability under various conditions also makes it a candidate for high-throughput screening in drug development pipelines.

The 4-methylthiophen component of this molecule is particularly noteworthy, as thiophene derivatives are widely studied for their electronic properties and applications in material science. This has led to investigations into whether 2-(Methylamino)-1-(4-methylthiophen-3-yl)ethan-1-ol could serve as a precursor for conductive polymers or organic semiconductors, aligning with the growing interest in sustainable and flexible electronics.

Analytical characterization of 2-(Methylamino)-1-(4-methylthiophen-3-yl)ethan-1-ol typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its molecular structure and purity, which are critical for research and industrial applications. The compound's solubility profile—moderate in polar solvents like methanol and ethanol—further influences its utility in formulation studies.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for CAS No. 1780816-18-3, such as catalytic methods or solvent-free reactions. This aligns with broader trends in reducing waste and energy consumption in chemical manufacturing. Additionally, computational chemistry studies have modeled its molecular interactions, providing insights into its reactivity and potential biological targets.

The safety profile of 2-(Methylamino)-1-(4-methylthiophen-3-yl)ethan-1-ol is another area of interest. While not classified as hazardous under standard regulations, proper handling protocols are emphasized in laboratory settings. Material Safety Data Sheets (MSDS) provide guidelines for storage (typically at room temperature, away from light) and personal protective equipment (PPE) recommendations.

Looking ahead, the compound's applications may expand into agrochemicals or flavor/fragrance industries, given the functional diversity of thiophene derivatives. Its patent landscape is also evolving, with several filings related to its synthetic methods and derivatives. As the scientific community continues to investigate 1780816-18-3, its role in advancing both pharmaceutical and material sciences is expected to grow significantly.